Cas no 65972-75-0 (1H-Azepine, 1-(4,5-dihydro-2-oxazolyl)hexahydro-)

• Product Name: 1H-Azepine, 1-(4,5-dihydro-2-oxazolyl)hexahydro-
• CAS No: 65972-75-0
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 397028
• PubChem ID: 21392993
• Update Time: 2025-04-19

1H-Azepine, 1-(4,5-dihydro-2-oxazolyl)hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 1-(4,5-dihydro-2-oxazolyl)hexahydro-
• 2-(azepan-1-yl)-4,5-dihydro-1,3-oxazole
• DTXSID10612911
• 65972-75-0
• 1-(4,5-Dihydro-1,3-oxazol-2-yl)azepane
• SCHEMBL11742221

• Inchi： 1S/C9H16N2O/c1-2-4-7-11(6-3-1)9-10-5-8-12-9/h1-8H2
• InChI Key： BLLGNFPOFYJWTH-UHFFFAOYSA-N
• SMILES： O1CCN=C1N1CCCCCC1

Computed Properties

• Exact Mass: 168.12638
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 24.8Ų

Experimental Properties

• PSA: 24.83